ethyl 4-[(3,4-dimethylphenoxy)acetyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[2-(3,4-dimethylphenoxy)acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H24N2O4/c1-4-22-17(21)19-9-7-18(8-10-19)16(20)12-23-15-6-5-13(2)14(3)11-15/h5-6,11H,4,7-10,12H2,1-3H3
• InChI Key: FPZZVIMXZPNQHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)COC2=CC(=C(C=C2)C)C
• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol

Description

Synthesis Analysis

The synthesis of ethyl 4-[(3,4-dimethylphenoxy)acetyl]-1-piperazinecarboxylate involves multiple steps including the formation of its key metabolite, SP-04m. These compounds are designed to offer a multi-target therapeutic approach, particularly in the context of neurodegenerative diseases like Alzheimer's disease (Lecanu et al., 2010).

Scientific Research Applications

• Neuroprotective Potential : A study by Lecanu et al. (2010) discussed the synthesis and biological evaluation of a compound closely related to ethyl 4-[(3,4-dimethylphenoxy)acetyl]-1-piperazinecarboxylate. This compound, known as SP-04, was designed as a multi-target therapeutic agent for Alzheimer's disease. It showed potential in inhibiting acetylcholinesterase activity, increasing acetylcholine levels, and providing neuroprotection against Ab42 toxicity in neuronal cell lines (Lecanu et al., 2010).

• Antimicrobial Activity : Rajkumar, Kamaraj, and Krishnasamy (2014) synthesized derivatives of piperazine, which showed significant antibacterial and antifungal activities. These findings suggest potential applications in developing new antimicrobial agents (Rajkumar, Kamaraj, & Krishnasamy, 2014).

• Crystal Engineering Studies : Weatherhead-Kloster et al. (2005) conducted a study on the hydrogen-bond association of a compound derived from ethyl 4-[(3,4-dimethylphenoxy)acetyl]-1-piperazinecarboxylate. This research provides insights into the molecular structures and potential applications in crystal engineering (Weatherhead-Kloster et al., 2005).

• Synthesis and Characterization : Several studies focused on the synthesis and characterization of various piperazine derivatives, highlighting their potential in pharmaceutical research and development. For example, research by Kulkarni et al. (2016) on the synthesis of N-Boc piperazine derivatives contributed to understanding the molecular structures and properties of these compounds (Kulkarni et al., 2016).

• Antiallergy Activity : Walsh et al. (1990) synthesized a series of N-[2-(dimethylamino)ethyl]-4-aryl-1-piperazinecarboxamides and evaluated them for antiallergy activity. Although the activity was limited in certain assays, this research contributes to the understanding of potential antiallergy applications of piperazine derivatives (Walsh et al., 1990).

Safety and Hazards

As with any chemical compound, handling “ethyl 4-[(3,4-dimethylphenoxy)acetyl]-1-piperazinecarboxylate” would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The potential applications and future directions for this compound would depend on its physical, chemical, and biological properties. It could potentially be explored for use in various fields, such as medicinal chemistry, based on its structural features.